Cas no 2338172-03-3 (benzyl N-{2-3-(cyclopentyloxy)phenyl-2-hydroxyethyl}carbamate)

• Product Name: benzyl N-{2-3-(cyclopentyloxy)phenyl-2-hydroxyethyl}carbamate
• CAS No: 2338172-03-3
• MF: C₂₁H₂₅NO₄
• MW: 355.42750620842
• CID: 5619056
• PubChem ID: 165933946
• Update Time: 2025-05-20

benzyl N-{2-3-(cyclopentyloxy)phenyl-2-hydroxyethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-{2-[3-(cyclopentyloxy)phenyl]-2-hydroxyethyl}carbamate
• 2338172-03-3
• EN300-28299168
• benzyl N-{2-3-(cyclopentyloxy)phenyl-2-hydroxyethyl}carbamate

• Inchi： 1S/C21H25NO4/c23-20(14-22-21(24)25-15-16-7-2-1-3-8-16)17-9-6-12-19(13-17)26-18-10-4-5-11-18/h1-3,6-9,12-13,18,20,23H,4-5,10-11,14-15H2,(H,22,24)
• InChI Key： RPDXTXPZEFBTMK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(CNC(=O)OCC2C=CC=CC=2)O)C=1)C1CCCC1

Computed Properties

• Exact Mass: 355.17835828g/mol
• Monoisotopic Mass: 355.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.8Ų

Additional information on benzyl N-{2-3-(cyclopentyloxy)phenyl-2-hydroxyethyl}carbamate

Introduction to benzyl N-{2-3-(cyclopentyloxy)phenyl-2-hydroxyethyl}carbamate (CAS No. 2338172-03-3)

Benzyl N-{2-3-(cyclopentyloxy)phenyl-2-hydroxyethyl}carbamate (CAS No. 2338172-03-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, including neurodegenerative diseases and cancer. This article provides a comprehensive overview of the compound, delving into its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Synthesis

The chemical structure of benzyl N-{2-3-(cyclopentyloxy)phenyl-2-hydroxyethyl}carbamate is defined by its benzyl carbamate moiety and the 2-hydroxyethyl substituent attached to a 3-(cyclopentyloxy)phenyl group. The cyclopentyloxy functionality imparts unique pharmacological properties to the molecule, making it a valuable candidate for drug development. The synthesis of this compound typically involves multi-step reactions, including the formation of the carbamate linkage and the introduction of the cyclopentyloxy group.

Recent studies have explored various synthetic routes to optimize the yield and purity of benzyl N-{2-3-(cyclopentyloxy)phenyl-2-hydroxyethyl}carbamate. One notable approach involves the use of transition-metal catalyzed reactions, which have shown promise in improving the efficiency and selectivity of the synthesis process. For instance, palladium-catalyzed coupling reactions have been employed to facilitate the formation of the benzyl carbamate moiety with high stereoselectivity.

Biological Activities and Mechanisms of Action

Benzyl N-{2-3-(cyclopentyloxy)phenyl-2-hydroxyethyl}carbamate has demonstrated a range of biological activities that contribute to its potential therapeutic applications. One of the key areas of interest is its neuroprotective effects. Studies have shown that this compound can effectively inhibit neuroinflammation and oxidative stress, which are major contributors to neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The mechanism by which benzyl N-{2-3-(cyclopentyloxy)phenyl-2-hydroxyethyl}carbamate exerts its neuroprotective effects involves multiple pathways. It has been reported to modulate the activity of key enzymes involved in oxidative stress, such as superoxide dismutase (SOD) and catalase (CAT). Additionally, it can downregulate pro-inflammatory cytokines like tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), thereby reducing neuroinflammation.

In addition to its neuroprotective properties, benzyl N-{2-3-(cyclopentyloxy)phenyl-2-hydroxyethyl}carbamate has also shown potential as an anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The compound appears to target multiple signaling pathways involved in cell survival and proliferation, such as the PI3K/Akt pathway and the MAPK/ERK pathway.

Clinical Trials and Future Prospects

The promising preclinical results with benzyl N-{2-3-(cyclopentyloxy)phenyl-2-hydroxyethyl}carbamate have led to increased interest in advancing this compound into clinical trials. Several Phase I trials are currently underway to evaluate its safety and tolerability in human subjects. Early data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

Further clinical studies are planned to assess the efficacy of benzyl N-{2-3-(cyclopentyloxy)phenyl-2-hydroxyethyl}carbamate in treating specific conditions such as Alzheimer's disease and breast cancer. These trials will provide crucial insights into the therapeutic potential of this compound and help guide its development as a novel therapeutic agent.

Conclusion

Benzyl N-{2-3-(cyclopentyloxy)phenyl-2-hydroxyethyl}carbamate (CAS No. 2338172-03-3) is a promising compound with diverse biological activities that make it a valuable candidate for drug development. Its unique chemical structure and mechanisms of action offer potential benefits in treating neurodegenerative diseases and cancer. Ongoing research and clinical trials will continue to elucidate its therapeutic potential, paving the way for future applications in medicine.